methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate

• IUPAC Name: methyl 6,6-dimethyl-4-oxo-3-propyl-5,7-dihydro-1H-indazole-5-carboxylate
• InChI: InChI=1S/C14H20N2O3/c1-5-6-8-10-9(16-15-8)7-14(2,3)11(12(10)17)13(18)19-4/h11H,5-7H2,1-4H3,(H,15,16)
• InChI Key: RAPNLQUSFGDJTM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NNC2=C1C(=O)C(C(C2)(C)C)C(=O)OC
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

Methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and protect against oxidative stress. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate in lab experiments is its potential to target multiple pathways involved in disease processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate. One direction is to further investigate its potential use in treating neurodegenerative diseases. Another direction is to optimize its use in combination with other drugs to enhance its effectiveness. Additionally, future research could focus on identifying the specific enzymes and proteins that this compound targets, which could lead to the development of more targeted therapies.

Synthesis Methods

Methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate can be synthesized using a multistep process involving the reaction of 2,3-dimethyl-2-butene-1,4-diol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone followed by a cyclization reaction.

Scientific Research Applications

Methyl 6,6-dimethyl-4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.